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Compound of Interest

Compound Name: Nifenalol hydrochloride

Cat. No.: B1678856

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nifenalol hydrochloride is a non-selective [3-adrenergic receptor antagonist used in scientific
research to study the effects of 3-blockade on the cardiovascular system and other
physiological processes.[1][2][3] As a sympatholytic drug, it inhibits the binding of
norepinephrine and epinephrine to 3-adrenergic receptors, thereby blocking their downstream
signaling pathways.[3] This compound is particularly noted for its ability to induce Early
Afterdepolarization (EAD) in cardiac electrophysiology studies, an effect that can be blocked by
tetrodotoxin.[1][4] Accurate and consistent preparation of Nifenalol hydrochloride stock
solutions is critical for obtaining reliable and reproducible experimental results. This document
provides a detailed protocol for the preparation, storage, and handling of Nifenalol
hydrochloride stock solutions.

Chemical Properties and Solubility

It is essential to understand the chemical properties of Nifenalol hydrochloride to ensure
proper handling and dissolution.
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Property Value Reference
Synonyms INPEA [2][5]

CAS Number 5704-60-9 [1][21[5]
Molecular Formula C11H16N203 « HCI [2]
Molecular Weight 260.72 g/mol [4115]
Appearance Crystalline solid [2]

Purity >95% [2]

Nifenalol hydrochloride exhibits varying solubility in different solvents. The choice of solvent
will depend on the specific requirements of the experiment. Ultrasonic assistance may be
necessary to achieve complete dissolution.[4]

Molar

Solvent Solubility Concentration (at Reference
max solubility)

DMSO 250 mg/mL 958.88 mM [4]

Water 50 mg/mL 191.78 mM [4]

DMF 30 mg/mL ~115.06 mM [2]

Ethanol 5 mg/mL ~19.18 mM [2]

PBS (pH 7.2) 10 mg/mL ~38.36 mM [2]

Experimental Protocol: Preparation of a 10 mM
Nifenalol Hydrochloride Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution in DMSO, a common solvent

for in vitro studies.

3.1. Materials and Equipment
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Nifenalol hydrochloride powder
Anhydrous Dimethyl sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials
Calibrated analytical balance
Calibrated micropipettes and sterile tips
Vortex mixer

Ultrasonic water bath (optional)

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves (Nitrile or neoprene are suitable for handling DMSO and dilute acids).[6]

3.2. Procedure

Pre-weighing Preparation: Ensure the analytical balance is calibrated and located in a draft-
free area. Allow the Nifenalol hydrochloride powder to equilibrate to room temperature
before opening the container to prevent condensation.

Weighing Nifenalol Hydrochloride: Carefully weigh out 2.61 mg of Nifenalol
hydrochloride powder (Molecular Weight = 260.72 g/mol ) and transfer it to a sterile
microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

Ultrasonication (if necessary): If the compound does not fully dissolve, place the tube in an
ultrasonic water bath for 5-10 minutes.[4] Visually inspect the solution to ensure there are no
visible particles.
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 Aliquotting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

e Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),
solvent (DMSO), preparation date, and your initials.

3.3. Storage and Stability

Proper storage is crucial to maintain the integrity of the stock solution.

Storage Temperature Stability Period Reference
-80°C 6 months [1][4]
-20°C 1 month [11[4]

Store the aliquots protected from light and moisture.[1][4] The solid powder should be stored at
4°C, sealed, and protected from moisture and light.[1]

Safety Precautions
As a hydrochloride salt, Nifenalol hydrochloride should be handled with care.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety goggles, and gloves, when handling the compound and its solutions.[7]

» Handling: Avoid contact with skin and eyes, and prevent inhalation of the powder.[7] All
handling of the solid compound should be performed in a chemical fume hood.

o Spills: In case of a spill, use appropriate absorbent material, and decontaminate the area.
For larger spills, follow institutional safety protocols.[7]

o Waste Disposal: Dispose of all waste materials (tubes, tips, unused solution) in accordance
with local and institutional chemical waste disposal regulations.

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the mechanism of action of Nifenalol hydrochloride and the

workflow for preparing a stock solution.
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Caption: Nifenalol hydrochloride signaling pathway.
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Caption: Experimental workflow for stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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